Cas no 1797745-86-8 (2-{[1-(1,2-oxazole-5-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile)

• Product Name: 2-{[1-(1,2-oxazole-5-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile
• CAS No: 1797745-86-8
• MF: C₁₅H₁₄N₄O₃
• MW: 298.296662807465
• CID: 5408920
• PubChem ID: 71798969
• Update Time: 2025-05-20

2-{[1-(1,2-oxazole-5-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1797745-86-8
• AKOS024550134
• 2-[1-(1,2-oxazole-5-carbonyl)piperidin-4-yl]oxypyridine-3-carbonitrile
• CCG-315412
• 2-((1-(isoxazole-5-carbonyl)piperidin-4-yl)oxy)nicotinonitrile
• F6359-1593
• 2-{[1-(1,2-OXAZOLE-5-CARBONYL)PIPERIDIN-4-YL]OXY}PYRIDINE-3-CARBONITRILE
• 2-[[1-(5-Isoxazolylcarbonyl)-4-piperidinyl]oxy]-3-pyridinecarbonitrile
• 2-{[1-(1,2-oxazole-5-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

• Inchi： 1S/C15H14N4O3/c16-10-11-2-1-6-17-14(11)21-12-4-8-19(9-5-12)15(20)13-3-7-18-22-13/h1-3,6-7,12H,4-5,8-9H2
• InChI Key： COPBFWUMBLWEDD-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(C(C3ON=CC=3)=O)CC2)=NC=CC=C1C#N

Computed Properties

• Exact Mass: 298.10659032g/mol
• Monoisotopic Mass: 298.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 534.6±50.0 °C(Predicted)
• pka: 0.33±0.22(Predicted)

Additional information on 2-{[1-(1,2-oxazole-5-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

Compound CAS No. 1797745-86-8: 2-{[1-(1,2-Oxazole-5-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

The compound with CAS No. 1797745-86-8, known as 2-{[1-(1,2-Oxazole-5-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a pyridine ring substituted with a cyano group at the 3-position and an ether linkage at the 2-position, which connects to a piperidine ring. The piperidine ring is further substituted with an oxazole moiety at the nitrogen atom, creating a complex yet elegant structure that offers diverse functional groups for potential interactions.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The presence of both pyridine and oxazole rings introduces significant electronic and steric effects, making this compound a strong candidate for targeting various biological pathways. For instance, the pyridine ring can act as a hydrogen bond acceptor, while the oxazole moiety can enhance the compound's ability to interact with protein targets through π-stacking or other non-covalent interactions. These properties make it particularly relevant in the development of small molecule inhibitors for enzymes or receptors involved in diseases such as cancer or neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that showcases advanced organic chemistry techniques. Key steps include the formation of the oxazole ring via cyclization reactions and the subsequent coupling with the piperidine derivative. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing. The use of modern synthetic methodologies has also allowed for greater control over stereochemistry, which is crucial for maintaining the compound's bioactivity.

In terms of applications, this compound has shown promise in preliminary assays targeting kinase enzymes. Kinases play a critical role in cell signaling pathways, and inhibiting their activity can potentially halt disease progression. The compound's ability to bind to these enzymes with high affinity suggests that it could serve as a lead molecule for further optimization in drug development programs. Additionally, its structural flexibility allows for modifications that could enhance pharmacokinetic properties such as solubility and bioavailability.

Recent advancements in computational chemistry have also provided valuable insights into the behavior of this compound within biological systems. Molecular docking studies have revealed potential binding modes with target proteins, while pharmacophore modeling has helped identify key functional groups responsible for activity. These computational tools are being increasingly integrated into drug discovery pipelines, enabling researchers to accelerate the development of novel therapeutic agents.

In conclusion, CAS No. 1797745-86-8 represents a cutting-edge molecule with significant potential in the field of medicinal chemistry. Its unique structure, combined with recent advances in synthetic and computational methods, positions it as a valuable tool for exploring new therapeutic avenues. As research continues to uncover its full potential, this compound may play a pivotal role in addressing unmet medical needs across various disease areas.